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Compound of Interest

Compound Name: Preladenant-d3

Cat. No.: B12417975 Get Quote

For research use only. Not for human or veterinary use.

This technical guide provides an in-depth overview of Preladenant-d3, a deuterated derivative

of Preladenant. It is intended for researchers, scientists, and drug development professionals

interested in the properties and applications of this compound. This document covers its

chemical properties, mechanism of action, relevant experimental protocols, and potential

research applications.

Chemical Properties and Data
Preladenant-d3 is a stable isotope-labeled version of Preladenant, a potent and selective

antagonist of the adenosine A2A receptor. The strategic deuterium labeling provides a distinct

mass spectral signature, making it a valuable tool in various analytical applications without

altering its biological activity.[1]
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Property Value Reference

CAS Number 1346599-84-5 [1][2]

Molecular Formula C₂₅H₂₆D₃N₉O₃ [1][2]

Molecular Weight 506.57 g/mol [1][2]

IUPAC Name

2-(2-Furanyl)-7-[2-[4-[4-[2-

(methoxy-d3)ethoxy]phenyl]-1-

piperazinyl]ethyl]-7Hpyrazolo[4

,3-e] triazolo[1,5-c]pyrimidin-5-

amine

[1]

Storage 2-8°C Refrigerator [2]

The parent compound, Preladenant, has the following properties:

Property Value Reference

CAS Number 377727-87-2 [3][4][5]

Molecular Formula C₂₅H₂₉N₉O₃ [3][4][5]

Molecular Weight 503.567 g·mol⁻¹ [3][4]

Ki (human A2A receptor) 1.1 nM [5][6]

Selectivity
>1000-fold over other

adenosine receptors
[3]

Mechanism of Action: Adenosine A2A Receptor
Antagonism
Preladenant functions as a selective antagonist of the adenosine A2A receptor, a G protein-

coupled receptor (GPCR).[3][6] The activation of the A2A receptor by its endogenous ligand,

adenosine, stimulates the Gs alpha subunit of the associated G protein. This, in turn, activates

adenylyl cyclase, leading to an increase in intracellular cyclic adenosine monophosphate

(cAMP) levels.[7][8] By blocking this interaction, Preladenant and its deuterated form,
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Preladenant-d3, inhibit the downstream signaling cascade, preventing the accumulation of

cAMP.[7] This mechanism is of significant interest in various research areas, including

neurodegenerative disorders like Parkinson's disease, inflammation, and cancer

immunotherapy.[6][7][8]

Caption: Adenosine A2A Receptor Signaling Pathway

Experimental Protocols
Radioligand Binding Assay
This assay is used to determine the binding affinity of Preladenant-d3 for the adenosine A2A

receptor.

Methodology:

Membrane Preparation:

Homogenize cells or tissues expressing the adenosine A2A receptor in a cold lysis buffer

(e.g., 50mM Tris-HCl, 5 mM MgCl2, 5 mM EDTA with protease inhibitors).

Centrifuge the homogenate to pellet the membranes.

Wash the membrane pellet and resuspend it in a suitable assay buffer.

Determine the protein concentration of the membrane preparation.[9]

Binding Assay:

In a 96-well plate, combine the membrane preparation, a radiolabeled ligand (e.g., [³H]-

Preladenant or another A2A receptor-specific radioligand), and varying concentrations of

unlabeled Preladenant-d3.

Incubate the plate to allow the binding to reach equilibrium (e.g., 60 minutes at 30°C).[9]

To determine non-specific binding, a parallel set of wells should contain a high

concentration of a non-radiolabeled competitor.

Separation and Detection:
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Rapidly filter the contents of each well through a glass fiber filter to separate bound from

free radioligand.

Wash the filters with ice-cold wash buffer to remove unbound radioactivity.[9]

Measure the radioactivity retained on the filters using a scintillation counter.

Data Analysis:

Subtract the non-specific binding from the total binding to obtain specific binding.

Analyze the competition binding data using non-linear regression to determine the IC₅₀

value of Preladenant-d3.

Calculate the Ki (inhibition constant) from the IC₅₀ using the Cheng-Prusoff equation.[10]

cAMP Functional Assay
This assay measures the ability of Preladenant-d3 to antagonize the A2A receptor-mediated

increase in intracellular cAMP.

Methodology:

Cell Culture and Treatment:

Culture cells expressing the adenosine A2A receptor in a suitable medium.

Pre-incubate the cells with varying concentrations of Preladenant-d3.

Stimulate the cells with an A2A receptor agonist (e.g., CGS21680) to induce cAMP

production.[7] A control group should not be stimulated to measure basal cAMP levels.

cAMP Measurement:

Lyse the cells to release intracellular cAMP.

Quantify the cAMP levels using a commercially available assay kit, such as those based

on:
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Competitive Immunoassay (e.g., ELISA, HTRF): These assays involve competition

between cellular cAMP and a labeled cAMP for binding to a specific antibody.[11]

Luciferase-based Biosensors (e.g., GloSensor™): These systems utilize a genetically

encoded luciferase that emits light upon binding to cAMP, providing real-time

measurement in live cells.[12]

Data Analysis:

Generate a dose-response curve by plotting the cAMP concentration against the

concentration of Preladenant-d3.

Determine the IC₅₀ value, which is the concentration of Preladenant-d3 that inhibits 50%

of the agonist-induced cAMP production.

Application in Pharmacokinetic Studies
The primary application of Preladenant-d3 is in pharmacokinetic (PK) studies, where it serves

as an internal standard for the quantification of Preladenant in biological samples using liquid

chromatography-mass spectrometry (LC-MS).

The deuterium labeling gives Preladenant-d3 a higher mass than the unlabeled Preladenant,

allowing for their differentiation by the mass spectrometer. However, their chromatographic

behavior remains nearly identical. This co-elution and differential mass detection enable

accurate quantification of the parent drug.[13][14][15]

Caption: Experimental Workflow for PK Studies

The use of stable isotope-labeled compounds like Preladenant-d3 can also be employed to

investigate the absorption, distribution, metabolism, and excretion (ADME) properties of a drug.

[13][14][15] Furthermore, deuterium substitution can sometimes alter the metabolic profile of a

drug, potentially leading to an improved pharmacokinetic profile.[16][17]

Conclusion
Preladenant-d3 is an essential tool for researchers studying the adenosine A2A receptor and

for those involved in the development of Preladenant or similar molecules. Its well-defined

chemical properties and its utility in key experimental assays make it a valuable compound for
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a range of scientific investigations. This guide provides a foundational understanding to

facilitate its effective use in a research setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Preladenant-d3: A Technical Guide for Researchers].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12417975#preladenant-d3-cas-number-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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